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Compound of Interest

Compound Name: TRAM-39

Cat. No.: B15587363 Get Quote

These application notes provide a detailed protocol for the preparation, storage, and use of

stock solutions of TRAM-39, a potent and selective blocker of the intermediate-conductance

Ca2+-activated K+ channel (KCa3.1). This guide is intended for researchers, scientists, and

drug development professionals utilizing TRAM-39 in various experimental settings.

Product Information and Properties
TRAM-39, with the chemical name 2-Chloro-α,α-diphenylbenzeneacetonitrile, is a small

molecule inhibitor widely used in research to study the physiological and pathological roles of

KCa3.1 channels.[1][2] These channels are involved in regulating cell volume, proliferation, and

migration, making them a target of interest in immunology, oncology, and neuroscience.

Table 1: Chemical and Physical Properties of TRAM-39
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Property Value References

Chemical Name
2-Chloro-α,α-

diphenylbenzeneacetonitrile
[1][2]

CAS Number 197525-99-8 [1][2][3][4][5]

Molecular Formula C₂₀H₁₄ClN [1][2][3]

Molecular Weight 303.78 g/mol [1][3]

Purity ≥99% [3][4]

Physical Form Solid [4]

Solubility Soluble to 50 mM in DMSO [3]

Biological Target

Intermediate conductance

Ca²⁺-activated K⁺ channel

(KCa3.1/IKCa1)

[1][2][3]

Binding Affinity (Kd) 60 nM [1][3]

Experimental Protocol: Preparation of a 10 mM
TRAM-39 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of TRAM-39 in Dimethyl

Sulfoxide (DMSO). It is crucial to use high-purity, anhydrous DMSO to ensure the stability of

the compound.

2.1. Materials

TRAM-39 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile pipette tips

2.2. Safety Precautions

Handle TRAM-39 in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Consult the Safety Data Sheet (SDS) for TRAM-39 before handling.

2.3. Step-by-Step Procedure

Calculate the required mass of TRAM-39:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated using the

following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 303.78 g/mol x 1000 mg/g

Mass (mg) = 3.038 mg

Weigh the TRAM-39 powder:

Using a calibrated analytical balance, carefully weigh out 3.04 mg of TRAM-39 powder

onto weighing paper.

Dissolve the powder:

Transfer the weighed powder into a sterile microcentrifuge tube or an amber glass vial.

Add 1 mL of anhydrous DMSO to the tube.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved. A

clear, colorless solution should be obtained.

Aliquot and Store:
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For convenience and to minimize freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile microcentrifuge tubes.

2.4. Storage and Stability

Storage temperature recommendations for TRAM-39 vary across suppliers, with some

suggesting room temperature, 4°C, -20°C, or -80°C.[2][3][4][5] It is critical to consult the

certificate of analysis or product datasheet provided by the specific manufacturer for the

recommended storage conditions of both the solid compound and the stock solution. Generally,

storing stock solutions in tightly sealed aliquots at -20°C or -80°C is a common practice to

ensure long-term stability. Avoid repeated freeze-thaw cycles.

Mechanism of Action and Signaling Pathway
TRAM-39 selectively blocks the KCa3.1 potassium channel.[2][3][6] The activation of this

channel is dependent on an increase in intracellular calcium ([Ca²⁺]i). Once activated, the

KCa3.1 channel facilitates the efflux of potassium ions (K⁺) from the cell. This efflux leads to

hyperpolarization of the cell membrane, which in turn increases the electrochemical gradient for

Ca²⁺ entry through other channels, sustaining a higher level of intracellular calcium signaling.

By blocking this channel, TRAM-39 prevents K⁺ efflux, reduces membrane hyperpolarization,

and thereby dampens the sustained Ca²⁺ influx and subsequent downstream cellular

responses, such as proliferation and activation in immune cells.
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Caption: Mechanism of TRAM-39 action on the KCa3.1 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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